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Compound of Interest

Compound Name: KP136

Cat. No.: B1673761 Get Quote

For researchers, scientists, and drug development professionals utilizing the antiallergic agent

KP136 (also known as AL136), with CAS number 76239-32-2, adherence to proper disposal

protocols is crucial for maintaining laboratory safety and minimizing environmental impact. This

guide provides essential, step-by-step instructions for the safe handling and disposal of KP136,

ensuring compliance and fostering a culture of safety and environmental responsibility.

Immediate Safety and Handling Protocols
Before beginning any procedure involving KP136, it is imperative to consult the Safety Data

Sheet (SDS) provided by the manufacturer. The following is a summary of key safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling KP136.

Ventilation: Work in a well-ventilated area, such as a fume hood, to minimize inhalation

exposure.

Spill Management: In the event of a spill, avoid direct contact. Absorb the spill with an inert

material and place it in a sealed container for disposal.

Step-by-Step Disposal Procedure for KP136
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Disposal of KP136 and its contaminated materials must be handled as hazardous waste.

Improper disposal can lead to environmental contamination, as antihistamines have been

found to be poorly degraded in wastewater treatment processes and can persist in aquatic

environments[1].

Waste Segregation:

Collect all waste materials contaminated with KP136, including unused product, solutions,

and contaminated lab supplies (e.g., pipette tips, gloves, vials), in a designated and clearly

labeled hazardous waste container.

Do not mix KP136 waste with other chemical waste streams unless compatibility has been

confirmed.

Containerization:

Use a chemically resistant, leak-proof container with a secure lid for all KP136 waste.

The container must be labeled "Hazardous Waste" and include the full chemical name

("KP136 (AL136)"), the CAS number (76239-32-2), and the associated hazards.

Storage:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

The storage area should be cool, dry, and well-ventilated.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of KP136 down the drain or in the regular trash.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative information related to

KP136.

Parameter Value Source

CAS Number 76239-32-2 EvitaChem

IC₅₀ (Histamine Release) 76.1 μg/mL MedchemExpress.com

IC₅₀ (Degranulation) 63 μg/mL MedchemExpress.com

Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for KP136.
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Figure 1: KP136 Disposal Workflow

By following these procedures, laboratory professionals can ensure the safe and responsible

management of KP136 waste, contributing to a safer working environment and protecting our

ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673761#kp136-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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